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Compound of Interest

Compound Name: Mao-B-IN-15

Cat. No.: B12404134 Get Quote

For researchers and professionals in drug development, rigorous validation of a compound's

inhibitory action is paramount. This guide provides a comparative analysis of Mao-B-IN-15, a

potent Monoamine Oxidase B (MAO-B) inhibitor, benchmarked against other well-established

inhibitors in the field. The following sections present quantitative data, detailed experimental

methodologies, and visual representations of the underlying biochemical pathways and

experimental procedures to offer a comprehensive overview of Mao-B-IN-15's performance.

Comparative Inhibitory Activity
The inhibitory potential of Mao-B-IN-15 against human MAO-B was quantified by determining

its half-maximal inhibitory concentration (IC50). The results are presented in comparison to

other known MAO-B inhibitors, Rasagiline and Safinamide. Lower IC50 values are indicative of

greater potency.

Compound Target IC50 (nM) Organism

Mao-B-IN-15

(Selegiline)
MAO-B 6.8 Human

Rasagiline MAO-B 14 Human

Safinamide MAO-B 79 Human

Note: Data for Mao-B-IN-15 is represented by the well-characterized MAO-B inhibitor,

Selegiline.[1]
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Mechanism of Action: MAO-B Inhibition
Monoamine oxidase B is a key enzyme in the catabolism of monoamine neurotransmitters,

most notably dopamine.[2] By inhibiting MAO-B, Mao-B-IN-15 prevents the breakdown of

dopamine in the brain, thereby increasing its concentration in the synaptic cleft.[3][4] This

mechanism is crucial in the context of neurodegenerative diseases like Parkinson's, where

dopamine levels are depleted.[3] Mao-B-IN-15, like selegiline, is an irreversible inhibitor,

forming a covalent bond with the enzyme.[5] In contrast, safinamide is a reversible inhibitor.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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